Cas no 301-13-3 (Phosphorous acid,tris(2-ethylhexyl) ester)

Phosphorous acid, tris(2-ethylhexyl) ester is an organophosphorus compound commonly utilized as a stabilizer and antioxidant in polymer applications. Its key advantages include high thermal stability and effectiveness in preventing degradation caused by oxidation and heat, particularly in polyvinyl chloride (PVC) and other halogenated polymers. The compound's branched 2-ethylhexyl groups enhance its compatibility with polymeric matrices while reducing volatility and migration. Additionally, it exhibits synergistic effects when combined with other stabilizers, improving overall performance in demanding processing conditions. Its hydrolytic stability further ensures long-term efficacy in industrial formulations. This makes it a reliable choice for extending the service life of polymer-based materials.
Phosphorous acid,tris(2-ethylhexyl) ester structure
301-13-3 structure
Product Name:Phosphorous acid,tris(2-ethylhexyl) ester
CAS No:301-13-3
MF:C24H51O3P
MW:418.633709192276
MDL:MFCD00015266
CID:305227
PubChem ID:87575270
Update Time:2025-06-07

Phosphorous acid,tris(2-ethylhexyl) ester Chemical and Physical Properties

Names and Identifiers

    • Phosphorous acid,tris(2-ethylhexyl) ester
    • Tris(2-ethylhexyl) Phosphite
    • EINECS 206-111-2
    • JP 308
    • Phosphorous Acid Trioctyl Ester
    • Trioctyl Phosphite
    • Phosphorous Acid Tris(2-ethylhexyl) Ester
    • Tri(2-ethylhexyl) phosphite
    • Phosphorous acid, tris(2-ethylhexyl) ester
    • NSC 3233
    • Syn-O-Ad P-374
    • tris (2-ethylhexyl) phosphite
    • NS00028859
    • 301-13-3
    • TIOP
    • Tris(2-ethylhexyl)phosphite
    • FT-0748892
    • Phosphorous acid tris(2-ethylhexyl)ester
    • AI3-18581
    • Tri-2-ethylhexyl phosphite
    • UNII-5955K9I74A
    • Phosphorousacidtris(2-ethylhexyl)ester
    • ILLOBGFGKYTZRO-UHFFFAOYSA-N
    • Tris-(2-ethylhexyl) phosphite
    • NSC3233
    • NSC-3233
    • Tri-(2-athylhexyl)-phosphit
    • 5955K9I74A
    • Tris(2-ethylhexyl) ester phosphorous acid
    • 1-Hexanol, 2-ethyl-, phosphite (3:1)
    • CCRIS 6203
    • BRN 1712332
    • 1-Hexanol, 2-ethyl-, phosphite
    • P1169
    • DTXSID4026264
    • Tris(2-ethylhexyl) phosphite, AldrichCPR
    • MFCD00015266
    • SCHEMBL225460
    • Tris(2-ethylhexyl) Phosphite, >/=90%
    • Tri-(2-ethylhexyl)phosphite
    • DTXCID406264
    • MDL: MFCD00015266
    • Inchi: 1S/C24H51O3P/c1-7-13-16-22(10-4)19-25-28(26-20-23(11-5)17-14-8-2)27-21-24(12-6)18-15-9-3/h22-24H,7-21H2,1-6H3
    • InChI Key: ILLOBGFGKYTZRO-UHFFFAOYSA-N
    • SMILES: P(OCC(CC)CCCC)(OCC(CC)CCCC)OCC(CC)CCCC

Computed Properties

  • Exact Mass: 418.35800
  • Monoisotopic Mass: 418.35758248g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 21
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 9.5

Experimental Properties

  • Color/Form: Not available
  • Density: 0.89
  • Flash Point: 194 °C
  • Refractive Index: 1.4480 to 1.4520
  • Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
  • PSA: 41.28000
  • LogP: 8.91230
  • Solubility: Not available

Phosphorous acid,tris(2-ethylhexyl) ester Security Information

Phosphorous acid,tris(2-ethylhexyl) ester Customs Data

  • HS CODE:2920901900
  • Customs Data:

    China Customs Code:

    2920901900

    Overview:

    2920901900 Phosphite ester.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2920901900 VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Phosphorous acid,tris(2-ethylhexyl) ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
CDS000393-1G
Tris(2-ethylhexyl) phosphite
301-13-3
1g
¥1143.73 2023-11-10
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
P1169-500ML
Tris(2-ethylhexyl) Phosphite
301-13-3 >90.0%(GC)
500ml
¥1895.00 2024-04-16
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
LJT+P1169-25ML
Phosphorous acid,tris(2-ethylhexyl) ester
301-13-3 90.0%
25ml
¥342.0 2023-09-15
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
LJT+P1169-500ML
Phosphorous acid,tris(2-ethylhexyl) ester
301-13-3 90.0%
500ml
¥1700.5 2023-09-15
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
P1169-25ML
Tris(2-ethylhexyl) Phosphite
301-13-3 >90.0%(GC)
25ml
¥350.00 2024-04-16
abcr
AB140965-25 ml
Phosphorous acid tris(2-ethylhexyl) ester, 90%; .
301-13-3 90%
25 ml
€43.60 2024-04-17
abcr
AB140965-500 ml
Phosphorous acid tris(2-ethylhexyl) ester, 90%; .
301-13-3 90%
500 ml
€181.70 2024-04-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T865814-25ml
Tris(2-ethylhexyl) Phosphite
301-13-3 ≥90%
25ml
¥198.00 2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T865814-100ml
Tris(2-ethylhexyl) Phosphite
301-13-3 ≥90%
100ml
¥696.00 2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
AC841-5ml
Phosphorous acid,tris(2-ethylhexyl) ester
301-13-3 90.0%(GC)
5ml
¥127.0 2022-06-10

Phosphorous acid,tris(2-ethylhexyl) ester Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:301-13-3)Phosphorous acid,tris(2-ethylhexyl) ester
Order Number:A1203664
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:50
Price ($):304.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:301-13-3)Tris(2-ethylhexyl) Phosphite, ≥ 90.0%
Order Number:LE17116
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:15
Price ($):discuss personally
Email:18501500038@163.com

Phosphorous acid,tris(2-ethylhexyl) ester Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:301-13-3)Phosphorous acid,tris(2-ethylhexyl) ester
A1203664
Purity:99%
Quantity:1kg
Price ($):304.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:301-13-3)Tris(2-ethylhexyl) Phosphite, ≥ 90.0%
LE17116
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email